Cas no 7557-01-9 (8-Methoxyquinazoline)

• Product Name: 8-Methoxyquinazoline
• CAS No: 7557-01-9
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1081236
• PubChem ID: 594849
• Update Time: 2025-04-23

8-Methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 8-Methoxyquinazoline
• 8-methoxy-quinazoline
• Quinazoline, 8-methoxy-
• 8-Methoxyquinazoline #
• MFCD00956888
• SCHEMBL2171215
• 7557-01-9
• SY256947

• Inchi： 1S/C9H8N2O/c1-12-8-4-2-3-7-5-10-6-11-9(7)8/h2-6H,1H3
• InChI Key： MAORQWZHGHOAOK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CN=CN=C21

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 92 ºC (ligroine )
• Boiling Point: 287.1±13.0 ºC (760 Torr),
• Flash Point: 105.3±10.1 ºC,
• Solubility: Very slightly soluble (0.53 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-Methoxyquinazoline

8-Methoxyquinazoline (CAS No. 7557-01-9): A Versatile Heterocyclic Compound with Broad Applications

8-Methoxyquinazoline (CAS No. 7557-01-9) is a heterocyclic organic compound that belongs to the quinazoline derivatives family. This compound features a methoxy group (-OCH₃) at the 8-position of the quinazoline ring, which significantly influences its chemical and physical properties. The molecular formula of 8-methoxyquinazoline is C₉H₈N₂O, and it has a molecular weight of 160.17 g/mol. Its unique structure makes it a valuable intermediate in pharmaceutical research, agrochemical development, and material science.

The growing interest in 8-methoxyquinazoline derivatives stems from their diverse biological activities. Researchers have explored these compounds for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. The presence of the methoxy group enhances the compound's solubility and bioavailability, making it an attractive scaffold for drug design. Recent studies have also investigated its role in cancer therapeutics, particularly in targeting specific signaling pathways.

In the field of organic synthesis, 8-Methoxyquinazoline serves as a crucial building block for more complex molecules. Its reactivity allows for various modifications at different positions of the quinazoline ring, enabling the creation of libraries of compounds for high-throughput screening. The compound's stability under various reaction conditions makes it particularly useful in medicinal chemistry applications, where researchers seek to optimize drug-like properties.

The global market for quinazoline-based compounds has seen steady growth, driven by increasing demand in pharmaceutical and agricultural sectors. 8-Methoxyquinazoline suppliers have reported rising inquiries from research institutions and pharmaceutical companies, particularly those focusing on targeted drug delivery systems and precision medicine approaches. The compound's versatility aligns well with current trends in personalized healthcare and sustainable agriculture.

From a chemical perspective, 8-Methoxyquinazoline exhibits interesting spectroscopic properties that facilitate its identification and characterization. The compound typically appears as a white to off-white crystalline powder with a melting point range of 110-115°C. Its UV-visible spectrum shows characteristic absorption maxima, while NMR spectroscopy reveals distinct proton environments that confirm its structure. These properties are crucial for quality control in chemical manufacturing and analytical chemistry applications.

Recent advancements in green chemistry have explored more sustainable synthesis routes for 8-Methoxyquinazoline and its derivatives. Researchers are investigating catalytic methods and solvent-free conditions to reduce environmental impact while maintaining high yields. These developments respond to the growing demand for eco-friendly chemical processes in the pharmaceutical industry, where sustainability has become a key consideration alongside efficacy and safety.

The compound's stability profile makes it suitable for various formulation approaches in drug development. 8-Methoxyquinazoline demonstrates good compatibility with common pharmaceutical excipients and maintains its integrity under standard storage conditions. This characteristic is particularly valuable for developing oral dosage forms and extended-release formulations, addressing current needs in patient-centric drug design.

In material science applications, 8-Methoxyquinazoline derivatives have shown promise as components in organic electronic devices. Their conjugated π-electron systems and tunable electronic properties make them candidates for organic semiconductors and light-emitting materials. This emerging application area aligns with the global push toward more sustainable electronics and energy-efficient technologies.

Quality standards for 8-Methoxyquinazoline have become increasingly stringent, reflecting its importance in research and development. Reputable suppliers now provide comprehensive analytical data, including HPLC purity certificates and detailed spectroscopic characterization. These quality assurances are essential for researchers requiring high-purity compounds for sensitive biological assays and structure-activity relationship studies.

Looking ahead, the future of 8-Methoxyquinazoline research appears promising, with potential applications expanding into new therapeutic areas and advanced materials. The compound's structural flexibility allows for continuous innovation, keeping it relevant in the rapidly evolving fields of drug discovery and functional materials. As synthetic methodologies improve and biological understanding deepens, 8-Methoxyquinazoline is likely to maintain its position as a valuable tool in chemical and pharmaceutical research.